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Compound of Interest

Compound Name: (R)-Neotame-d3

Cat. No.: B000928

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-Neotame-d3, a deuterated
isotopologue of the high-intensity artificial sweetener, Neotame. While specific experimental
data for the (R)-isomer of Neotame-d3 is limited in publicly available literature, this document
extrapolates from the extensive research on Neotame to provide insights into its core
properties, biological signaling pathways, and relevant experimental methodologies. The
inclusion of a deuterium-labeled methyl group in (R)-Neotame-d3 makes it a valuable tool for
metabolic studies, pharmacokinetic research, and as an internal standard in analytical
chemistry.

Physicochemical Properties

(R)-Neotame-d3 is the deuterated form of Neotame. While a specific CAS number for the (R)-
isomer is not readily available, the molecular formula and weight for Neotame-d3 have been
reported.
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Property Value Source
Molecular Formula C20H27D3N20s [1112]
Molecular Weight 381.48 g/mol [1][3]
Unlabeled CAS Number 165450-17-9 [2][41[5]

N-(3,3-Dimethylbutyl)-L-a-
Synonyms aspartyl-L-phenylalanine 2- [11121[3]
(Methyl-d3) Ester

Biological Activity and Signaling Pathways

Neotame, and by extension its deuterated isotopologues, exerts its biological effects primarily
through interaction with the sweet taste receptor, a heterodimer of the T1R2 and T1R3 G-
protein coupled receptors.[6][7] Recent research has also elucidated its impact on the intestinal
epithelium and gut microbiome.

Sweet Taste Receptor Activation:

Neotame binds to the Venus flytrap module of the T1R2 subunit of the sweet taste receptor,
inducing a conformational change that initiates a downstream signaling cascade.[6] This leads
to the perception of sweetness. The binding affinity of neotame is exceptionally high,
contributing to its potency as a sweetener.
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Caption: Neotame-induced sweet taste signaling pathway.
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Impact on Intestinal Epithelium:

Studies have shown that Neotame can directly affect the intestinal epithelium. At high
concentrations, it can induce apoptosis and disrupt the intestinal barrier function in a TIR3-
dependent manner.[1][2][4] This is characterized by a decrease in the expression of tight

junction proteins like claudin-3.
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Caption: Effect of Neotame on intestinal epithelial cells.

Experimental Protocols

The following are summaries of experimental methodologies used to study the effects of
Neotame, which are directly applicable to studies involving (R)-Neotame-d3.

1. Cell Viability Assay (MTT Assay):

e Objective: To assess the cytotoxic effects of Neotame on intestinal epithelial cells (e.g.,
Caco-2).

e Methodology:
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o Caco-2 cells are seeded in 96-well plates and cultured to a confluent monolayer.

o The cells are then treated with varying concentrations of Neotame for a specified duration
(e.g., 24 hours).

o Following treatment, the culture medium is replaced with a medium containing 3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

o After incubation, the formazan crystals formed are dissolved in a solubilization solution
(e.g., DMSO).

o The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate
reader. Cell viability is expressed as a percentage of the control group.

2. Intestinal Epithelial Monolayer Permeability Assay (FITC-dextran Transwell Assay):
» Objective: To evaluate the effect of Neotame on intestinal barrier function.
o Methodology:

o Caco-2 cells are cultured on Transwell inserts until a differentiated and polarized
monolayer is formed, confirmed by measuring transepithelial electrical resistance (TEER).

o The monolayers are treated with Neotame.

o Fluorescein isothiocyanate-dextran (FITC-dextran) is added to the apical chamber of the
Transwell inserts.

o After a defined period, samples are collected from the basolateral chamber.

o The fluorescence intensity of the basolateral samples is measured to quantify the amount
of FITC-dextran that has passed through the monolayer. An increase in fluorescence
indicates increased permeability.[2]

3. Sweet Taste Receptor Activation Assay (Calcium Mobilization Assay):

o Objective: To measure the activation of the TLR2/T1R3 sweet taste receptor by Neotame.
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o Methodology:

o HEK293 cells are co-transfected with plasmids encoding the human T1R2 and T1R3
receptors.

o The transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4
AM).

o The baseline fluorescence is measured.

o Neotame is added to the cells, and the change in intracellular calcium concentration is
monitored by measuring the change in fluorescence intensity over time using a
fluorescence plate reader.

o The dose-response relationship can be determined by testing a range of Neotame
concentrations.[7]

Metabolism and Analytical Workflows

(R)-Neotame-d3 is primarily used as a tracer and internal standard in metabolic and
environmental studies due to the stability of the deuterium label.

Metabolism:

The primary metabolic pathway for Neotame in humans is the hydrolysis of the methyl ester
group by esterases, resulting in the formation of de-esterified Neotame and methanol.[8][9] The
use of (R)-Neotame-d3 allows for precise tracking and quantification of the parent compound

and its metabolites in biological matrices.
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Caption: Workflow for a pharmacokinetic study using (R)-Neotame-d3.

Quantitative Data from Neotame Studies:
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The following table summarizes key quantitative findings from studies on Neotame. These
values provide a benchmark for designing and interpreting experiments with (R)-Neotame-d3.

Parameter Value Context Source

7,000-13,000 times )
Sweetness Potency Sensory evaluation [3][4]
sweeter than sucrose

Acceptable Daily 0-2 mg/kg body ]
) Human consumption [1]
Intake (ADI) weight
ECso for TLIR2/T1R3 In vitro cell-based
2.26 + 0.23 pM [10]
Receptor assay
Human ADI )

] ] 0.75 mg/kg body Animal study for gut
Equivalent Dose in ) ) ) [8]
Vi weight/day microbiome effects

ice

In conclusion, while direct experimental data on (R)-Neotame-d3 is not extensively published,
the wealth of information available for Neotame provides a strong foundation for its use in
research. Its primary application as a stable isotope-labeled standard is critical for advancing
our understanding of the pharmacokinetics, metabolism, and environmental fate of this widely
used artificial sweetener.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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